Cas no 2138036-02-7 (3-(2-Methylpropyl)piperidine-1-carbonyl chloride)

• Product Name: 3-(2-Methylpropyl)piperidine-1-carbonyl chloride
• CAS No: 2138036-02-7
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 6054356
• PubChem ID: 165491184
• Update Time: 2025-10-10

3-(2-Methylpropyl)piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)piperidine-1-carbonyl chloride
• 2138036-02-7
• EN300-1155216
• 3-(2-Methylpropyl)piperidine-1-carbonyl chloride

• Inchi： 1S/C10H18ClNO/c1-8(2)6-9-4-3-5-12(7-9)10(11)13/h8-9H,3-7H2,1-2H3
• InChI Key： PHXXCFFHXYNTLJ-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC(C1)CC(C)C)=O

Computed Properties

• Exact Mass: 203.1076919g/mol
• Monoisotopic Mass: 203.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(2-Methylpropyl)piperidine-1-carbonyl chloride

Comprehensive Overview of 3-(2-Methylpropyl)piperidine-1-carbonyl chloride (CAS No. 2138036-02-7)

3-(2-Methylpropyl)piperidine-1-carbonyl chloride (CAS No. 2138036-02-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbonyl chloride derivative is particularly valued for its role as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the piperidine ring and 2-methylpropyl substituent, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 3-(2-Methylpropyl)piperidine-1-carbonyl chloride has surged due to advancements in small-molecule therapeutics and precision agriculture. Researchers frequently search for "piperidine derivatives in drug design" or "carbonyl chloride applications," reflecting growing interest in this compound's potential. The CAS No. 2138036-02-7 is often referenced in patents related to enzyme inhibitors and receptor modulators, aligning with trends in targeted therapy development.

The compound's molecular structure enables selective amide bond formation, a critical step in constructing complex heterocyclic compounds. This property has made it particularly relevant in the context of green chemistry initiatives, where efficient coupling reagents are sought to minimize waste. Laboratories optimizing "sustainable synthetic routes" frequently explore derivatives of 3-(2-Methylpropyl)piperidine-1-carbonyl chloride as potential catalysts or intermediates.

From a technical perspective, 3-(2-Methylpropyl)piperidine-1-carbonyl chloride demonstrates excellent stability under controlled conditions, making it suitable for multistep synthesis workflows. Its compatibility with various protecting group strategies addresses common challenges in "complex molecule assembly" – a frequent search term among medicinal chemists. The 2-methylpropyl side chain contributes to enhanced lipophilicity, a desirable feature for compounds targeting membrane-associated proteins.

Quality control of CAS No. 2138036-02-7 typically involves advanced analytical techniques such as HPLC and mass spectrometry, reflecting the pharmaceutical industry's emphasis on impurity profiling. This aligns with current discussions about "quality by design (QbD)" in chemical manufacturing, where precise characterization of intermediates like 3-(2-Methylpropyl)piperidine-1-carbonyl chloride is crucial for regulatory compliance.

Emerging applications in material science have expanded the utility of this compound beyond traditional pharmaceutical uses. Researchers investigating "functional polymer synthesis" have explored its potential as a monomer for creating specialty coatings with tailored properties. The piperidine-carbonyl chloride moiety offers unique opportunities for post-polymerization modification, a hot topic in smart material development.

Handling 3-(2-Methylpropyl)piperidine-1-carbonyl chloride requires standard precautions for reactive carbonyl compounds, with particular attention to moisture control. Best practices include storage under inert atmosphere and use of appropriate drying agents, topics frequently searched by laboratory technicians working with air-sensitive reagents. These operational considerations are especially relevant given the growing focus on laboratory safety protocols in chemical research institutions.

The commercial availability of CAS No. 2138036-02-7 through specialized fine chemical suppliers has facilitated its adoption across multiple research domains. Procurement specialists often search for "high-quality synthetic intermediates" or "custom piperidine derivatives," driving innovation in chemical supply chain management. Recent developments in just-in-time inventory systems for research chemicals have further increased accessibility to this valuable building block.

From an intellectual property perspective, 3-(2-Methylpropyl)piperidine-1-carbonyl chloride appears in numerous patent applications related to central nervous system (CNS) therapeutics. This reflects broader industry trends toward addressing neurological disorders through novel chemical entities. The compound's structural features are particularly relevant for designing blood-brain barrier permeable molecules, a key consideration in modern neuropharmacology research.

Future research directions for 3-(2-Methylpropyl)piperidine-1-carbonyl chloride may explore its potential in bioconjugation chemistry, particularly for developing targeted drug delivery systems. The growing field of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) creates new opportunities for specialized carbonyl chloride reagents like this compound. These applications align with current searches for "next-generation therapeutic modalities" in the pharmaceutical industry.